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Compound of Interest

Compound Name: Methyl Cedryl Ketone

Cat. No.: B15599383

For Researchers, Scientists, and Product Development Professionals

These application notes provide a comprehensive guide to employing Methyl Cedryl Ketone
(MCK), also known by its commercial name Vertofix, in functional perfumery, with a specific
focus on its use in soap and detergent formulations. This document outlines the
physicochemical properties of MCK, recommended usage levels, and detailed protocols for
performance evaluation.

Introduction to Methyl Cedryl Ketone (MCK)

Methyl Cedryl Ketone is a powerful and versatile synthetic aroma chemical widely valued for
its persistent and complex scent profile.[1] It is a key component in modern perfumery,
particularly for imparting woody, ambery, and musky notes.[1][2][3] Structurally derived from
cedrene, a component of cedarwood oil, MCK offers excellent stability and fixative qualities,
making it an ideal choice for functional applications where fragrance longevity and performance
are critical.[1] Its robust chemical nature allows it to perform well in the often harsh chemical
environments of soap and detergent bases.[4]

Key Attributes:

e Odor Profile: Possesses a strong, dry woody scent with ambery, leathery, and musky
undertones.[1][2][4]
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» Function: Acts as a fixative to anchor more volatile fragrance components and as a
substantive base note, enhancing the overall longevity of the scent.[1]

o Applications: Widely used in fine fragrances, soaps, shower products, and laundry
detergents.[1][5]

Physicochemical and Olfactory Properties

A summary of the key properties of Methyl Cedryl Ketone is provided below. This data is
essential for formulation development and for predicting its behavior in various product bases.
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Property

Value /| Description

Chemical Name

1-[(1R,2R,5S,7R)-2,6,6,8-
tetramethyltricyclo[5.3.1.0%,5Jundec-8-en-9-
yllethanone[1]

Synonyms

Vertofix, Acetyl Cedrene, Lignofix, MCK[1][6]

CAS Number

32388-55-9[1][6]

Molecular Formula

C17H260[1][6]

Molecular Weight 246.39 g/mol [6]
Appearance Pale yellow to pale brown liquid[5][7]
Odor Type Woody, Ambery, Musky[1][2][3][8]

Odor Description

Dry, woody (cedar), amber-like, leathery, musky,

persistent, with resinous undertones.[1][2][4]

Odor Strength High[1]
~400 hours at 100% on a smelling strip.[4]

Substantivity Substantivity on fabric is application-dependent
and should be verified via protocol 4.4.

Boiling Point 320.9 °C at 101.8 kPa[7]

Flash Point >100 °C (Closed Cup)[6][7]

Solubility Soluble in alcohol; Insoluble in water.[4][6]

logP (o/w) >=5.6 - <= 5.9[7]

Application in Soaps and Detergents

Methyl Cedryl Ketone is highly valued in soaps and detergents for its excellent chemical

stability and its ability to provide a long-lasting, sophisticated woody scent that survives the

washing process.[4]

Recommended Usage Levels
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The following table provides typical starting concentrations for incorporating MCK into various
product bases. Optimization will be required based on the specific formulation, desired scent
intensity, and cost targets.

Recommended
Product Type . Notes
Concentration (% wiw)

MCK exhibits good heat
stability, making it suitable for
the saponification process.[1]
Bar Soap 0.8-2.0% Testing is recommended to
assess any potential for
discoloration or acceleration in

cold process soap.[9][10]

o Stable in typical liquid soap
Liquid Soap 0.5-1.5% )
formulations.

Provides excellent
substantivity on fabric,
Liquid Detergent 04-1.2% delivering a pleasant woody

character to laundered clothes.

[4]

Stable in the presence of
Powder Detergent 0.3-1.0% bleaching agents like

perborates.[4]

High substantivity ensures the
Fabric Softener 0.5-1.5% fragrance lasts on dried
textiles.[4]

Note: Maximum recommended usage levels can be up to 10% in fragrance concentrates for
detergents.[5][11]

Performance Characteristics
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Performance Metric

Description

Stability

MCK is stable across a wide range of
conditions, including in acidic and alkaline
environments typical of cleaners and
detergents, and in the presence of perborates.
[4] Its rigid tricyclic structure contributes to its
low volatility and high stability.[1] An accelerated

stability test protocol is provided in section 4.5.

Substantivity (Longevity)

Due to its high molecular weight and low vapor
pressure, MCK has excellent substantivity,
meaning it adheres well to surfaces like skin and
fabric and provides a long-lasting aroma.[4] Its
scent is known to last through multiple wash
cycles. A protocol for instrumental evaluation is

provided in section 4.4,

Fixative Effect

MCK effectively "fixes" more volatile top and
middle notes in a fragrance composition,
slowing their evaporation and thereby extending
the life of the overall scent profile on the

substrate.[1]

Malodor Counteraction

While not a primary function, the strong and
persistent character of MCK can help in

masking or covering malodors on fabrics.[2][12]

Experimental Protocols

The following protocols are designed to provide a standardized framework for evaluating the

performance of Methyl Cedryl Ketone in soap and detergent applications.

Logical Workflow for MCK Evaluation

The following diagram illustrates the general workflow for assessing the suitability and

performance of MCK in a functional product base.
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Phase 1: Formulation & Stability

Define Target Product Base
(e.g., Liquid Detergent)

'

Prepare Test Samples
(Protocol 4.2)

i

Conduct Accelerated
Stability Testing
(Protocol 4.5)

'

Assess Physicochemical
Properties (pH, Viscosity,
Color, Odor)

Phase 2: Performance Evaluation
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(Protocol 4.3) (Protocol 4.4) ) P
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:
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Concentration

'
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Fig. 1: General workflow for evaluating MCK.
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Protocol: Preparation of Test Bases

Objective: To incorporate Methyl Cedryl Ketone into unfragranced soap and detergent bases
for performance testing.

Materials:

o Unfragranced liquid detergent base (pH 9-11)

e Unfragranced bar soap noodles

o Methyl Cedryl Ketone (MCK)

 Digital scale (0.01g precision)

e Overhead stirrer or homogenizer

o Beakers and appropriate glassware

e Soap making equipment (for bar soap)

Procedure (Liquid Detergent):

o Weigh 990g of the unfragranced liquid detergent base into a beaker.

» While stirring gently with an overhead stirrer, slowly add 10g of Methyl Cedryl Ketone to
achieve a 1% concentration.

e Continue stirring for 15-20 minutes until the mixture is homogeneous.
e Prepare a control sample using only the unfragranced base.

o Label all samples clearly and store in airtight containers.

Procedure (Bar Soap):

e Follow standard laboratory procedures for soap milling.
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During the milling process, add the desired concentration of MCK (e.g., 1.5% w/w) to the
soap noodles.

Ensure even distribution of the fragrance throughout the soap base.

Press the fragranced noodles into bars.

Allow the bars to cure for the recommended period (e.g., 4-6 weeks for cold process) before
evaluation.[9]

Protocol: Sensory Evaluation of Fragrance Performance

Objective: To assess the odor intensity and hedonic character of MCK in the final product and

on washed fabric over time.

Materials:

Test samples from Protocol 4.2

Control (unfragranced) and benchmark (competitor) products

Standard cotton swatches (e.g., 20x20 cm)

Laboratory washing machine

Odor-free evaluation booths with controlled ventilation and lighting[13]

Trained sensory panel (minimum of 10-12 panelists)

Evaluation forms with appropriate rating scales (e.g., 0-10 intensity scale)

Procedure:

Preparation: Conduct a standard wash cycle using a pre-defined amount of fabric swatches
and the test detergent (e.g., 50g of detergent for a 3kg load).[14]

Evaluation Points: Panelists will evaluate the fragrance at multiple stages:

o Neat Product: From the container.
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o Wet Fabric: Immediately after the wash cycle is complete.[13]
o Dry Fabric: After line-drying for 24 hours in a controlled, odor-free environment.

o Aged Fabric: After storing the dry fabric in a sealed bag for 72 hours and 7 days.[14]

o Evaluation:

[¢]

Each panelist evaluates the samples in a randomized order to prevent bias.

o

Panelists rate the overall odor intensity on a labeled magnitude scale (e.g., 0 = no odor, 10
= extremely strong).

o

Panelists provide hedonic ratings (liking) and descriptive analysis of the scent character.

[e]

A break of at least 5 minutes should be taken between samples to prevent olfactory
fatigue.[13][15]

o Data Analysis: Analyze the data statistically (e.g., using ANOVA) to determine significant
differences in intensity and liking between the test sample, control, and benchmark.
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Fig. 2: Workflow for sensory evaluation.

Protocol: Instrumental Analysis of Fragrance
Substantivity

Objective: To quantify the amount of Methyl Cedryl Ketone remaining on fabric after washing
and drying using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS).

Materials:
e Washed and dried fabric swatches from Protocol 4.3

e Headspace sampler coupled to a GC-MS system
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e 20 mL headspace vials with crimp caps

¢ Analytical standards of Methyl Cedryl Ketone

e Solvent for standard preparation (e.g., Hexane)

Procedure:

e Sample Preparation:

o Accurately cut a 1g piece from the center of a dried, fragranced fabric swatch.

o Place the fabric piece into a 20 mL headspace vial and seal immediately.[16]

o Prepare a calibration curve by spiking clean, unfragranced fabric with known amounts of
MCK standard solution.

e HS-GC-MS Analysis:

o Headspace Conditions:

» |ncubation Temperature: 80-100°C[17]

= |ncubation Time: 15-20 minutes

» Purge and Trap (Dynamic Headspace) is recommended for higher sensitivity.[17][18]

o GC Conditions (Example):

= Column: DB-5ms or similar non-polar column (e.g., 30m x 0.25mm x 0.25um)

= Carrier Gas: Helium at a constant flow of 1 mL/min

= Oven Program: 50°C (2 min), ramp at 10°C/min to 280°C, hold for 5 min

o MS Conditions (Example):

= |onization Mode: Electron lonization (El) at 70 eV
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= Scan Range: 35-400 amu

o Data Analysis:

o ldentify the MCK peak in the chromatogram based on its retention time and mass

spectrum.

o Quantify the peak area and calculate the concentration of MCK on the fabric using the

calibration curve.

o Compare the amount of MCK on fabric at different time points (e.g., 24h vs. 72h) to
determine its substantivity profile.
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Fig. 3: Workflow for instrumental substantivity analysis.

Protocol: Accelerated Stability Testing
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Objective: To evaluate the stability of Methyl Cedryl Ketone within a soap or detergent base
under stressed temperature conditions.

Materials:

Fragranced product samples from Protocol 4.2

Control (unfragranced) sample

Glass jars with airtight seals

Stability ovens set at 45°C and 4°C[19]

pH meter, viscometer

Procedure:

e Place aliquots of the test samples and the control into separate, sealed glass jars.
» Store the jars under the following conditions:

o Accelerated: 45°C[19][20]

o Control: Room Temperature (~22°C)

o Refrigerated: 4°C (for reference)[19]

o Evaluate the samples at baseline and at specified time points (e.g., 2 weeks, 4 weeks, 8
weeks, 12 weeks). A common industry rule of thumb is that 10-12 weeks at 45°C can
simulate approximately one year of shelf life at ambient temperature.[20]

o Evaluation Parameters:
o Color: Visually assess any changes against the control.

o Odor: Perform an olfactory evaluation to detect any degradation or change in the
fragrance character.

o pH: Measure the pH of the product.
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o Viscosity: Measure the viscosity to check for any changes in the product's physical
structure.

o Phase Separation: Visually inspect for any signs of emulsion instability or separation.

o Acceptance Criteria: The formulation is considered stable if there are no significant changes
in color, odor profile, pH, viscosity, or physical appearance compared to the control sample
stored at 4°C.

By following these application notes and protocols, researchers and formulators can effectively
evaluate and utilize Methyl Cedryl Ketone to create high-performing, long-lasting fragrances
in soap and detergent products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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